Cas no 444915-54-2 (4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene)

• Product Name: 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene
• CAS No: 444915-54-2
• MF: C₈H₅ClF₄
• MW: 212.571915388107
• CID: 4982128
• PubChem ID: 22262070
• Update Time: 2025-08-03

4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(trifluoromethyl)benzyl chloride
• Benzene, 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)-
• 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene
• 444915-54-2
• BS-52468
• SCHEMBL5138665
• 3-fluoro-4-(trifluoromethyl)benzylchloride
• F71855
• EN300-1104803

• Inchi： 1S/C8H5ClF4/c9-4-5-1-2-6(7(10)3-5)8(11,12)13/h1-3H,4H2
• InChI Key： LBRMEGUZSFQNIT-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

• Exact Mass: 212.0015905g/mol
• Monoisotopic Mass: 212.0015905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene

Professional Introduction to 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene (CAS No. 444915-54-2)

4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 444915-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features—specifically a benzene ring substituted with a chloromethyl group at the 4-position, a fluoro atom at the 2-position, and a trifluoromethyl group at the 1-position—exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The chloromethyl moiety in this molecule introduces reactivity that is highly useful for forming carbon-carbon or carbon-nitrogen bonds, making it a versatile building block for more complex molecular architectures. This reactivity is particularly exploited in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing biaryl systems—a common motif in many pharmacologically active compounds. The presence of the fluoro atom adds another layer of functionality, influencing both the electronic properties and metabolic stability of any derivatives synthesized from this core structure. Fluorine atoms are frequently incorporated into drugs due to their ability to modulate lipophilicity, improve binding affinity, and enhance resistance to enzymatic degradation.

The trifluoromethyl group further enhances the compound's utility by providing electron-withdrawing effects that can influence reaction pathways and product selectivity. This group is particularly valued in medicinal chemistry for its ability to increase metabolic stability and binding interactions with biological targets. The combination of these three substituents—chloromethyl, fluoro, and trifluoromethyl—makes 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene a multifaceted compound with broad applications.

In recent years, researchers have been exploring novel derivatives of this compound for their potential in therapeutic applications. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzene core with these electron-deficient substituents can interact effectively with the ATP-binding pockets of kinases, leading to potent inhibition of their activity. Additionally, the fluoro and trifluoromethyl groups can be strategically positioned to optimize interactions with specific amino acid residues in the enzyme active site, improving drug efficacy.

Another emerging area of research involves using 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene as a building block for developing advanced materials. Its ability to undergo polymerization or form covalent networks makes it suitable for creating novel polymers with tailored properties. These polymers could find applications in drug delivery systems, where precise control over molecular architecture is essential for achieving targeted release profiles. Furthermore, the presence of fluorine atoms can enhance the thermal stability and chemical resistance of these materials, making them suitable for harsh environments.

The synthesis of this compound typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized benzene derivatives followed by selective substitution to introduce the desired groups. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. Given its structural complexity, researchers often employ computational methods to predict reaction outcomes and optimize synthetic pathways before conducting experimental trials.

From an industrial perspective, the demand for high-purity intermediates like 4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene has been rising due to its increasing use in pharmaceutical manufacturing. Companies specializing in fine chemicals have invested in state-of-the-art facilities to ensure consistent quality and supply chain reliability. As regulatory pressures continue to drive innovation in drug development, compounds like this one are expected to play an increasingly critical role in producing next-generation therapeutics.

The environmental impact of synthesizing such specialized compounds is also a growing consideration. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during production processes. Techniques such as catalytic hydrogenation or photoredox reactions are being explored as alternatives to traditional thermal methods, offering a more sustainable approach to manufacturing these valuable intermediates.

In conclusion,4-(chloromethyl)-2-fluoro-1-(trifluoromethyl)benzene (CAS No. 444915-54-2) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an indispensable tool for pharmaceutical chemists seeking to develop novel therapeutics targeting various diseases. Simultaneously, its applications in materials science highlight its importance beyond traditional medicinal chemistry contexts. As research continues to uncover new uses for this compound, its role in advancing scientific innovation is likely to expand further.